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Compound of Interest

Compound Name: 4-Ethylbenzoyl chloride

Cat. No.: B099604

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 4-Ethylbenzoyl chloride.

4-Ethylbenzoyl chloride is a corrosive and reactive chemical that demands meticulous
handling to ensure laboratory safety. This document provides essential, immediate safety
protocols, operational procedures, and disposal plans to minimize risks and ensure the well-
being of laboratory personnel.

Hazard Identification and GHS Classification

4-Ethylbenzoyl chloride is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classification.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Ethylbenzoyl chloride is provided

below.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzoyl-chloride
https://www.sigmaaldrich.com/JP/ja/product/aldrich/283509
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzoyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethylbenzoyl-chloride
https://www.benchchem.com/product/b099604?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C9H9CIO

Molecular Weight 168.62 g/mol [1]

Appearance Liquid[2]

Boiling Point 235-236 °C (lit.)[2]

Density 1.147 g/mL at 25 °C (lit.)[2]
Flash Point 113 °C (235.4 °F) - closed cup[2]

N Insoluble in water; soluble in organic solvents
Solubility ]
like ethanol and acetone.[3]

Operational Plan: From Preparation to Disposal

This section outlines the standard operating procedure for the safe handling and disposal of 4-
Ethylbenzoyl chloride.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

» Always handle 4-Ethylbenzoyl chloride in a certified chemical fume hood to avoid
inhalation of vapors.[4]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the work area.[4]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling 4-
Ethylbenzoyl chloride:
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PPE Category

Specification

Eye and Face Protection

Tightly fitting safety goggles and a face shield

(8-inch minimum).[5]

Hand Protection

Chemically resistant gloves (e.g., nitrile,
neoprene). Gloves must be inspected before
use and removed using the proper technique to

avoid skin contact.[5]

Skin and Body Protection

A lab coat or chemical-resistant apron. Full-body

protection may be required for larger quantities.

Respiratory Protection

For situations where vapor or mist is generated,
a NIOSH-approved respirator with an
appropriate cartridge (e.g., type ABEK) is
required.[2]

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[4]

Wash hands thoroughly after handling.[5]

Storage:

Keep away from heat, sparks, and open flames.

» Store in a cool, dry, and well-ventilated area.[4]

o Keep containers tightly closed to prevent moisture from entering, as it can react with water.

[3]

» Store locked up and away from incompatible materials.[6]
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Emergency Procedures

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

Do not let the product enter drains.[5]
First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Seek immediate medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Disposal Plan

All waste containing 4-Ethylbenzoyl chloride must be treated as hazardous waste.
o Collect waste in a designated, properly labeled, and sealed container.

» Dispose of the hazardous waste through a licensed contractor, following all local, state, and
federal regulations.
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It may be possible to dissolve the material in a combustible solvent and incinerate it in a
chemical incinerator equipped with an afterburner and scrubber.[6]

Workflow for Safe Handling of 4-Ethylbenzoyl
Chloride

The following diagram illustrates the logical workflow for the safe handling of 4-Ethylbenzoyl

chloride in a laboratory setting.

Preparation Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-ethylbenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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